4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95%

• IUPAC Name: 3-hydroxy-4-[4-(phenylmethoxycarbonylamino)phenyl]benzoic acid
• InChI: InChI=1S/C21H17NO5/c23-19-12-16(20(24)25)8-11-18(19)15-6-9-17(10-7-15)22-21(26)27-13-14-4-2-1-3-5-14/h1-12,23H,13H2,(H,22,26)(H,24,25)
• InChI Key: UNMWWYBVOJBDJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=C(C=C(C=C3)C(=O)O)O
• Molecular Formula: C21H17NO5
• DSSTOX Substance ID: DTXSID801132442
• Molecular Weight: 363.4 g/mol
• CAS RN: 1261917-34-3

Description

4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% (4-CBZ-3-HBA) is an organic compound belonging to the class of benzoates. It is a white crystalline solid with a molecular weight of 313.4 g/mol. 4-CBZ-3-HBA has a wide range of applications in the field of chemistry, biochemistry, and pharmacology. It is used as a reagent in organic synthesis, as a drug intermediate in the pharmaceutical industry, and as a substrate in biochemical assays. 4-CBZ-3-HBA has also been used as a model compound to study the interactions between aminopheny and hydroxybenzoic acid moieties.

Mechanism of Action

The exact mechanism of action of 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% is not fully understood. However, it is believed that the compound interacts with certain enzymes in the body, resulting in changes in the activity of these enzymes. For example, 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% has been shown to inhibit the activity of cytochrome P450, which is involved in the metabolism of drugs. Additionally, 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% has been shown to inhibit the activity of UDP-glucuronosyltransferase, which is involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450, resulting in decreased metabolism of drugs. Additionally, 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% has been shown to inhibit the activity of UDP-glucuronosyltransferase, resulting in decreased metabolism of drugs and other compounds. Furthermore, 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% has been shown to interact with certain enzymes in the body, resulting in changes in the activity of these enzymes.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% in laboratory experiments is that it is a relatively stable compound and can be easily synthesized. Additionally, it has a wide range of applications in the fields of biochemistry and pharmacology. However, there are some limitations to using 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% in laboratory experiments. For example, the compound is not very soluble in water, and it has a relatively low solubility in organic solvents. Furthermore, the compound is relatively expensive and may not be cost-effective for some laboratory experiments.

Future Directions

There are a number of potential future directions for research on 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95%. These include further studies on the compound’s biochemical and physiological effects, as well as its interactions with enzymes. Additionally, further research into the synthesis of 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% could lead to the development of more efficient and cost-effective methods of production. Finally, research into the compound’s potential applications in drug development could lead to the development of novel drugs and drug delivery systems.

Synthesis Methods

4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% can be synthesized by reacting 4-chlorobenzaldehyde with 3-aminophenol in the presence of a base such as sodium hydroxide. The reaction is carried out in an aqueous solution at room temperature. The product is then purified by recrystallization from a solvent such as ethanol.

Scientific Research Applications

4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% is widely used in scientific research, particularly in the fields of biochemistry and pharmacology. It is used as a model compound to study the interactions between aminopheny and hydroxybenzoic acid moieties. 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% is also used as a substrate in enzymatic assays to study the action of enzymes such as cytochrome P450 and UDP-glucuronosyltransferase. Additionally, 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% is used to study the effects of drugs on the body, as well as to investigate the mechanisms of drug action.